Cas no 41004-47-1 (5-methylheptyl 3-mercaptopropionate)

• Product name: 5-methylheptyl 3-mercaptopropionate
• CAS No: 41004-47-1
• MF: C₁₁H₂₂O₂S
• MW: 218.35618
• CID: 926464
• PubChem ID: 3016241

5-methylheptyl 3-mercaptopropionate Chemical and Physical Properties

Names and Identifiers

• 5-methylheptyl 3-mercaptopropionate
• 5-methylheptyl 3-sulfanylpropanoate
• 41004-47-1
• EINECS 255-173-7
• NS00056017
• WSEANFMTJISBJG-UHFFFAOYSA-N
• DTXSID50961374

• Inchi： InChI=1S/C11H22O2S/c1-3-10(2)6-4-5-8-13-11(12)7-9-14/h10,14H,3-9H2,1-2H3
• InChI Key： WSEANFMTJISBJG-UHFFFAOYSA-N
• SMILES： CCC(C)CCCCOC(=O)CCS

Computed Properties

• Exact Mass: 218.13405111g/mol
• Monoisotopic Mass: 218.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3Ų